Cas no 1111104-86-9 (3-(2-Aminopyrimidin-5-yl)-4-methoxybenzaldehyde)
1111104-86-9 structure
Product Name:3-(2-Aminopyrimidin-5-yl)-4-methoxybenzaldehyde
CAS No:1111104-86-9
MF:C12H11N3O2
MW:229.234642267227
CID:2122419
Update Time:2023-08-04
3-(2-Aminopyrimidin-5-yl)-4-methoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 3-(2-aminopyrimidin-5-yl)-4-methoxybenzaldehyde
- 3-(2-Aminopyrimidin-5-yl)-4-methoxybenzaldehyde
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- Inchi: 1S/C12H11N3O2/c1-17-11-3-2-8(7-16)4-10(11)9-5-14-12(13)15-6-9/h2-7H,1H3,(H2,13,14,15)
- InChI Key: HSKINIFZSHNGAW-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C=O)=CC=1C1=CN=C(N)N=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 254
- Topological Polar Surface Area: 78.1
3-(2-Aminopyrimidin-5-yl)-4-methoxybenzaldehyde Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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